Cas no 2092857-00-4 (5-(Piperazin-1-ylmethyl)pyridine-3-carbonitrile)

• Product Name: 5-(Piperazin-1-ylmethyl)pyridine-3-carbonitrile
• CAS No: 2092857-00-4
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 4672989
• Update Time: 2025-10-31

5-(Piperazin-1-ylmethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[(Piperazin-1-yl)methyl]pyridine-3-carbonitrile
• 5-(Piperazin-1-ylmethyl)pyridine-3-carbonitrile

• Inchi： 1S/C11H14N4/c12-6-10-5-11(8-14-7-10)9-15-3-1-13-2-4-15/h5,7-8,13H,1-4,9H2
• InChI Key： PJQGWWSQAUPAQJ-UHFFFAOYSA-N
• SMILES： N1(CC2C=NC=C(C#N)C=2)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 52

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-(Piperazin-1-ylmethyl)pyridine-3-carbonitrile

5-(Piperazin-1-ylmethyl)pyridine-3-carbonitrile: A Comprehensive Overview

The compound CAS No 2092857-00-4, also known as 5-(Piperazin-1-ylmethyl)pyridine-3-carbonitrile, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structure and potential applications in various scientific domains. The molecule consists of a pyridine ring substituted with a piperazine group at the 5-position and a cyano group at the 3-position, making it a versatile compound for further exploration.

The synthesis of 5-(Piperazin-1-ylmethyl)pyridine-3-carbonitrile involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further studies. The piperazine ring, a six-membered ring containing two nitrogen atoms, contributes to the compound's ability to form hydrogen bonds, which is crucial for its interactions with biological targets.

Recent studies have highlighted the potential of this compound in the field of pharmacology. For instance, investigations into its bioavailability and metabolism have shown promising results, suggesting its suitability as a lead compound in drug development. Additionally, computational studies using molecular docking techniques have revealed that the compound can bind effectively to various protein targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in numerous diseases.

In terms of applications, 5-(Piperazin-1-ylmethyl)pyridine-3-carbonitrile has been explored in the context of cancer therapy. Preclinical studies have demonstrated its ability to inhibit tumor growth by targeting specific oncogenic pathways. Furthermore, its anti-inflammatory properties have been studied in models of chronic inflammation, indicating its potential use in treating conditions such as arthritis and inflammatory bowel disease.

The structural versatility of this compound also makes it an attractive candidate for material science applications. For example, researchers have investigated its use as a building block for constructing advanced materials with tailored electronic properties. The presence of the cyano group and piperazine ring allows for easy functionalization, enabling the creation of materials with enhanced conductivity and stability.

In conclusion, CAS No 2092857-00-4, or 5-(Piperazin-1-ylmethyl)pyridine-3-carbonitrile, represents a valuable molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors.